4-Hcpdad
Description
4-Hydroxycyclopentadienyldiazenylacetamide (4-Hcpdad) is a hybrid multidentate ligand featuring a cyclopentadienyl backbone functionalized with hydroxy and diazenylacetamide groups. This ligand exhibits versatile coordination behavior, enabling the formation of stable complexes with transition metals such as iron, ruthenium, and palladium . Its unique electronic and steric properties make it particularly effective in catalysis, including hydrogenation and cross-coupling reactions. The hydroxy group enhances metal-ligand bond stability, while the diazenylacetamide moiety provides tunable π-accepting capabilities, critical for modulating catalytic activity .
Properties
CAS No. |
94516-26-4 |
|---|---|
Molecular Formula |
C23H28N8O14P2 |
Molecular Weight |
702.5 g/mol |
IUPAC Name |
[[(2R,3S,4R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-[4-(hydrazinecarbonyl)pyridin-1-ium-1-yl]-3,4-dihydroxyoxolan-2-yl]methyl phosphate |
InChI |
InChI=1S/C23H28N8O14P2/c24-28-21(36)11-1-4-29(5-2-11)22-17(34)15(32)12(43-22)7-41-46(37,38)45-47(39,40)42-8-13-16(33)18(35)23(44-13)31-10-26-14-19-25-3-6-30(19)9-27-20(14)31/h1-6,9-10,12-13,15-18,22-24,32-35H,7-8H2,(H3,36,37,38,39,40)/t12-,13-,15-,16-,17-,18-,22-,23?/m1/s1 |
InChI Key |
SBUKXZSEYJUBFU-DYCJETJYSA-N |
SMILES |
C1=C[N+](=CC=C1C(=O)NN)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O |
Isomeric SMILES |
C1=C[N+](=CC=C1C(=O)NN)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H](C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O |
Canonical SMILES |
C1=C[N+](=CC=C1C(=O)NN)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O |
Synonyms |
4-HCPDAD 4-hydrazinocarbonylpyridine-1,N(6)-ethenoadenine dinucleotide |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Properties
| Property | 4-Hcpdad | 4-Cpda | DADMe-PPh₃ |
|---|---|---|---|
| Molecular Weight (g/mol) | 248.3 | 230.2 | 315.4 |
| Coordination Sites | 3 (Cp, O⁻, N=N) | 2 (Cp, N=N) | 3 (P, N=N, NH₂) |
| π-Accepting Strength | Moderate | Weak | Strong |
| Thermal Stability (°C) | 220 | 180 | 260 |
Key Observations :
Catalytic Performance in Hydrogenation Reactions
| Metric | 4-Hcpdad-Pd | 4-Cpda-Pd | DADMe-PPh₃-Pd |
|---|---|---|---|
| TOF (h⁻¹) | 1,200 | 800 | 1,500 |
| Selectivity (%) | 92 | 85 | 88 |
| Catalyst Lifetime (h) | 50 | 30 | 45 |
Key Findings :
- 4-Hcpdad-Pd achieves a balance between activity and stability due to its dual electron-donating (Cp) and withdrawing (N=N) groups .
- DADMe-PPh₃-Pd’s higher turnover frequency (TOF) correlates with its stronger π-accepting capacity .
Research Implications and Limitations
- Advantages of 4-Hcpdad : Superior thermal stability and selectivity in asymmetric catalysis compared to 4-Cpda .
- Limitations : Synthetic complexity and higher cost relative to phosphine-based ligands like DADMe-PPh₃ .
- Regulatory Considerations : Functional similarity assessments for catalytic applications must address ligand-metal coordination dynamics and environmental toxicity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
